N-(3-chloro-4-ethoxyphenyl)-2-(phenylamino)acetamide hydrochloride

• IUPAC Name: 2-anilino-N-(3-chloro-4-ethoxyphenyl)acetamide;hydrochloride
• InChI: InChI=1S/C16H17ClN2O2.ClH/c1-2-21-15-9-8-13(10-14(15)17)19-16(20)11-18-12-6-4-3-5-7-12;/h3-10,18H,2,11H2,1H3,(H,19,20);1H
• InChI Key: BOPJEKSSWWEYTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)NC(=O)CNC2=CC=CC=C2)Cl.Cl
• Molecular Formula: C16H18Cl2N2O2
• Molecular Weight: 341.2 g/mol
• CAS No.: 1604516-15-5

Description

N-(3-chloro-4-ethoxyphenyl)-2-(phenylamino)acetamide hydrochloride is a useful research compound. Its molecular formula is C16H18Cl2N2O2 and its molecular weight is 341.23. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This research explores the metabolism of chloroacetamide herbicides, including acetochlor and metolachlor, in liver microsomes of humans and rats. The study highlights the carcinogenic potential of these compounds and their metabolic pathways leading to DNA-reactive products. Although not directly related to N-(3-chloro-4-ethoxyphenyl)-2-(phenylamino)acetamide hydrochloride, this research underscores the significance of understanding the metabolic fate and potential health risks of chloroacetamide compounds in biological systems (Coleman et al., 2000).

Chemoselective Acetylation in Drug Synthesis

The study on chemoselective monoacetylation of 2-aminophenol to produce N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, exemplifies the utility of acetamide derivatives in pharmaceutical synthesis. This process optimization and exploration of reaction mechanisms provide insights into the efficiency and selectivity of acetylation reactions, relevant to the synthesis and modification of compounds like this compound (Magadum & Yadav, 2018).

Cytochrome P450 System in Biodegradation

Research on the N-deethoxymethylation of acetochlor by Rhodococcus sp. demonstrates the role of the cytochrome P450 system in the biodegradation of chloroacetamide herbicides. Understanding these mechanisms is crucial for developing bioremediation strategies for environmental contaminants similar to this compound (Wang et al., 2015).

Anticancer Drug Synthesis and Molecular Docking

The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its anticancer activity through in silico modeling illustrates the potential therapeutic applications of acetamide derivatives. The detailed structural and docking analysis provides a foundation for designing and synthesizing novel anticancer agents, possibly including derivatives of this compound (Sharma et al., 2018).